Cas no 1805405-58-6 (Ethyl 4-bromo-3-cyano-2-ethylphenylacetate)

• Product Name: Ethyl 4-bromo-3-cyano-2-ethylphenylacetate
• CAS No: 1805405-58-6
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• CID: 4943762
• Update Time: 2025-05-26

Ethyl 4-bromo-3-cyano-2-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-3-cyano-2-ethylphenylacetate

• Inchi： 1S/C13H14BrNO2/c1-3-10-9(7-13(16)17-4-2)5-6-12(14)11(10)8-15/h5-6H,3-4,7H2,1-2H3
• InChI Key： UFLNRBPJNWIGDY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC(=O)OCC)=C(C=1C#N)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-bromo-3-cyano-2-ethylphenylacetate

Recent Advances in the Study of Ethyl 4-bromo-3-cyano-2-ethylphenylacetate (CAS: 1805405-58-6)

Ethyl 4-bromo-3-cyano-2-ethylphenylacetate (CAS: 1805405-58-6) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of pharmaceuticals targeting inflammatory and oncological diseases. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential as a building block for more complex molecules. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Ethyl 4-bromo-3-cyano-2-ethylphenylacetate as a precursor in the synthesis of novel kinase inhibitors. The researchers demonstrated that the bromo and cyano functional groups in this compound facilitate efficient cross-coupling reactions, enabling the construction of diverse heterocyclic scaffolds. These scaffolds were further evaluated for their inhibitory activity against a panel of kinases, with several derivatives showing promising selectivity profiles.

In another recent investigation, scientists utilized Ethyl 4-bromo-3-cyano-2-ethylphenylacetate to develop a series of anti-inflammatory agents. The study, published in Bioorganic & Medicinal Chemistry Letters, reported that modifications at the ethyl ester moiety led to compounds with significant COX-2 inhibitory activity. Molecular docking studies suggested that these derivatives could effectively bind to the active site of COX-2, providing a structural basis for their observed biological effects.

From a synthetic chemistry perspective, advancements in catalytic systems have improved the efficiency of reactions involving Ethyl 4-bromo-3-cyano-2-ethylphenylacetate. A 2024 paper in Advanced Synthesis & Catalysis described a palladium-catalyzed cyanation protocol that significantly enhanced the yield of subsequent transformations. This methodological improvement has important implications for the scalable production of derivatives based on this core structure.

The compound's potential in drug discovery extends beyond small molecule development. Recent research has explored its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules, where it serves as a linker between target-binding and E3 ligase-recruiting moieties. Preliminary data suggest that these bifunctional molecules exhibit enhanced degradation efficiency for certain disease-relevant proteins, opening new avenues for therapeutic intervention.

Despite these promising developments, challenges remain in optimizing the physicochemical properties of derivatives based on Ethyl 4-bromo-3-cyano-2-ethylphenylacetate. Current research efforts are focusing on improving the metabolic stability and bioavailability of these compounds while maintaining their biological activity. Computational approaches, including quantitative structure-activity relationship (QSAR) modeling, are being increasingly employed to guide these optimization efforts.

In conclusion, Ethyl 4-bromo-3-cyano-2-ethylphenylacetate continues to be a valuable scaffold in medicinal chemistry, with recent studies expanding its applications across multiple therapeutic areas. The compound's versatility in synthetic transformations and its potential to generate bioactive molecules make it an important focus of ongoing research in the pharmaceutical industry. Future studies will likely explore its utility in additional drug discovery contexts and further refine synthetic methodologies for its derivatization.